Cas no 52751-15-2 (2,3-difluoropyrazine)

• Product Name: 2,3-difluoropyrazine
• CAS No: 52751-15-2
• MF: C₄H₂F₂N₂
• MW: 116.068887233734
• MDL: MFCD18449236
• CID: 1067502
• PubChem ID: 142959
• Update Time: 2025-10-13

2,3-difluoropyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-pyrazine
• Pyrazine, 2,3-difluoro-
• 2,3-DIFLUOROPYRAZINE
• SCHEMBL2348392
• DTXSID00200740
• BBL102229
• AKOS006370176
• Pyrazine,2,3-difluoro-
• EN300-261785
• AT37762
• MFCD18449236
• CS-0243275
• STL556028
• 52751-15-2
• MS-20403
• XTWMJTRHEAAUFS-UHFFFAOYSA-N
• 2,3-difluoropyrazine

• MDL： MFCD18449236
• Inchi： 1S/C4H2F2N2/c5-3-4(6)8-2-1-7-3/h1-2H
• InChI Key： XTWMJTRHEAAUFS-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CN=1)F

Computed Properties

• Exact Mass: 116.01866
• Monoisotopic Mass: 116.01860440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.376
• Refractive Index: 1.444
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,3-difluoropyrazine

2,3-Difluoro-pyrazine (CAS No. 52751-15-2): A Comprehensive Overview

The compound 2,3-Difluoro-pyrazine (CAS No. 52751-15-2) is a heterocyclic aromatic compound with a pyrazine ring substituted by two fluorine atoms at the 2 and 3 positions. This structure endows the molecule with unique electronic properties, making it a subject of interest in various fields of chemistry and materials science. The pyrazine ring system is a six-membered ring containing two nitrogen atoms at positions 1 and 4, which contributes to its aromaticity and reactivity.

Recent studies have highlighted the potential of fluorinated pyrazines like 2,3-Difluoro-pyrazine in applications ranging from organic electronics to medicinal chemistry. The fluorination at the 2 and 3 positions not only enhances the stability of the molecule but also introduces electron-withdrawing effects that can modulate its electronic properties. These characteristics make CAS No. 52751-15-2 a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

In terms of synthesis, 2,3-Difluoro-pyrazine can be prepared via various routes, including nucleophilic substitution and coupling reactions. One notable method involves the reaction of pyrazine with fluorinating agents under controlled conditions to achieve selective fluorination at the desired positions. The optimization of these synthetic pathways has been a focus of recent research efforts, aiming to improve yield and purity while minimizing environmental impact.

The electronic properties of CAS No. 52751-15-2 have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the fluorination at the 2 and 3 positions significantly alters the HOMO-LUMO gap, which is crucial for applications in organic semiconductors and optoelectronic devices. For instance, researchers have explored the use of fluorinated pyrazines as active layers in organic photovoltaic cells (OPV), where their ability to absorb visible light and facilitate charge separation is highly desirable.

Another emerging application of 2,3-Difluoro-pyrazine lies in medicinal chemistry. The compound has been investigated as a potential lead for drug development due to its ability to interact with biological targets such as enzymes and receptors. For example, recent studies have demonstrated that fluorinated pyrazines can act as inhibitors of certain kinase enzymes, which are implicated in various diseases including cancer. The development of CAS No. 52751-15-2 derivatives with enhanced bioavailability and selectivity remains an active area of research.

The physical properties of CAS No. 52751-15-2, such as its melting point and solubility, are also critical factors influencing its practical applications. Experimental data indicate that fluorinated pyrazines generally exhibit higher melting points compared to their non-fluorinated counterparts due to stronger intermolecular forces arising from electronegative fluorine atoms. This property makes them suitable for high-temperature applications in materials science.

In conclusion, CAS No. 52751-15-2 (2,3-Difluoro-pyrazine) is a versatile compound with promising applications across multiple disciplines. Its unique structure, electronic properties, and synthetic accessibility make it an attractive candidate for further research and development. As advancements in computational chemistry and synthetic methods continue to unfold, the potential for novel applications of this compound is expected to grow significantly.